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molecular formula C13H17NO3 B8474667 2-(3,4-Dimethoxyphenyl)-3-dimethylamino-2-propenal

2-(3,4-Dimethoxyphenyl)-3-dimethylamino-2-propenal

Cat. No. B8474667
M. Wt: 235.28 g/mol
InChI Key: PEUBLRZCVLVRLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04515797

Procedure details

The intermediate 2-(3,4-dimethoxyphenyl)-3-dimethylamino-2-propenal was prepared as follows: To a chilled 1260 ml. portion of dimethylformamide was added dropwise 230 ml. of phosphorus oxychloride followed by addition of 196 g. of α-(3,4-dimethoxyphenyl)acetic acid. The reaction mixture was heated at about 70° C. on a steam bath for 3 hours, allowed to cool and then concentrated in vacuo to remove the solvent and excess volatile reactants. The resulting product was used directly in the above procedure.
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
α-(3,4-dimethoxyphenyl)acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-(3,4-dimethoxyphenyl)-3-dimethylamino-2-propenal

Identifiers

REACTION_CXSMILES
P(Cl)(Cl)(Cl)=O.[CH3:6][O:7][C:8]1[CH:9]=[C:10]([CH2:16][C:17]([OH:19])=O)[CH:11]=[CH:12][C:13]=1[O:14][CH3:15].[CH3:20][N:21]([CH3:24])[CH:22]=O>>[CH3:6][O:7][C:8]1[CH:9]=[C:10]([C:16](=[CH:20][N:21]([CH3:24])[CH3:22])[CH:17]=[O:19])[CH:11]=[CH:12][C:13]=1[O:14][CH3:15]

Inputs

Step One
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
α-(3,4-dimethoxyphenyl)acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C=C(C=CC1OC)CC(=O)O
Step Three
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to remove the solvent and excess volatile reactants

Outcomes

Product
Name
2-(3,4-dimethoxyphenyl)-3-dimethylamino-2-propenal
Type
product
Smiles
COC=1C=C(C=CC1OC)C(C=O)=CN(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.